Cas no 2750723-51-2 ((1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane)

• Product Name: (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane
• CAS No: 2750723-51-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5811131
• PubChem ID: 145874479
• Update Time: 2025-07-08

(1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-7444535
• 2375254-64-9
• rac-(1R,5S)-6-methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane
• 2750723-51-2
• (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane

• Inchi： 1S/C9H17NO/c1-9(2)7-6(4-5-10-7)8(9)11-3/h6-8,10H,4-5H2,1-3H3/t6-,7+,8?/m1/s1
• InChI Key： MXNCCSMZCLPXRJ-KVARREAHSA-N
• SMILES： O(C)C1[C@@H]2CCN[C@@H]2C1(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane

Introduction to (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane (CAS No. 2750723-51-2)

{(1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic azapeptide analog exhibits a unique structural framework, characterized by a seven-membered nitrogen-containing ring fused with a methoxy substituent and two methyl groups at the 7-position. The compound’s stereochemistry, defined by the (1S,5R) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

The CAS No. 2750723-51-2 identifier unequivocally distinguishes this molecule from others in the chemical database, underscoring its distinct molecular structure and properties. The presence of a nitrogen atom within the bicyclic system introduces conformational flexibility, which is often exploited in drug design to enhance binding affinity and metabolic stability. This compound belongs to the broader class of azabicycloalkanes, which have been increasingly studied for their potential as pharmacophores in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane and biological targets. Studies suggest that its structural motif mimics natural bioactive peptides, potentially enabling it to modulate key biological pathways involved in inflammation, neurodegeneration, and metabolic disorders. The methoxy group at the 6-position further enhances its solubility and bioavailability, making it an attractive candidate for oral or parenteral administration.

In the realm of drug discovery, the synthesis of complex heterocyclic compounds like (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane represents a significant challenge due to the intricate stereochemical requirements. However, recent innovations in asymmetric synthesis have enabled more efficient and scalable production methods. Catalytic hydrogenation and enzymatic resolution techniques have been particularly effective in achieving high enantiomeric purity, which is critical for minimizing off-target effects and ensuring therapeutic efficacy.

Preclinical studies have demonstrated promising results regarding the pharmacological profile of this compound. Its ability to interact with specific receptor families has been linked to potential applications in treating central nervous system disorders and autoimmune diseases. The rigid bicyclic core provides stability against metabolic degradation, while the azabicycloalkane scaffold allows for fine-tuning of electronic properties to optimize binding interactions. These attributes make (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane a compelling lead compound for further investigation.

The integration of machine learning algorithms into virtual screening pipelines has accelerated the identification of novel derivatives with enhanced pharmacokinetic properties. By leveraging large datasets of experimentally derived bioactivity data, researchers can predict how modifications to the core structure of (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane will impact its biological function. This approach has already led to the discovery of several optimized analogs with improved potency and selectivity.

From a synthetic chemistry perspective, the construction of the azabicyclo[3.2.0]heptane ring system is a testament to the ingenuity of modern organic synthesis methodologies. Transition-metal-catalyzed cyclizations and intramolecular reductive amination are just two examples of strategies that have been employed to assemble this complex framework efficiently. Such advances not only streamline production but also open doors to exploring new chemical space for drug discovery.

The role of (1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane in interdisciplinary research highlights its significance beyond traditional pharmaceutical applications. Its structural features make it an excellent scaffold for developing probes that can be used in biochemical assays to investigate enzyme mechanisms and receptor dynamics. Such tools are invaluable for elucidating disease pathways and identifying new therapeutic targets.

Looking ahead, the continued exploration of this compound’s potential will likely involve collaboration between synthetic chemists and biologists to validate its mechanistic roles in vivo. Preclinical models will be essential for assessing its safety profile and therapeutic efficacy before moving into human trials. The growing emphasis on precision medicine also suggests that derivatives tailored to specific genetic profiles could emerge as personalized treatment options.

In conclusion,(1S,5R)-6-Methoxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane (CAS No. 2750723-51-2) exemplifies how innovative chemical design can yield molecules with significant therapeutic promise. Its unique structural features and promising preclinical data position it as a cornerstone in ongoing efforts to develop next-generation pharmaceuticals that address complex diseases more effectively than existing treatments.